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Compound of Interest

Compound Name: Bimatoprost isopropyl ester

Cat. No.: B10768080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bimatoprost isopropyl ester is a synthetic analog of prostaglandin F2α (PGF2α). Unlike the

more commonly known ophthalmic drug Bimatoprost, which is a prostamide (an ethyl amide

derivative), Bimatoprost isopropyl ester features an isopropyl ester at the C-1 carbon. This

structural feature classifies it with other PGF2α prodrugs like Latanoprost and Travoprost,

which are designed to enhance lipophilicity for improved membrane penetration.[1][2] In

research settings, the ester is hydrolyzed by endogenous esterases to yield the biologically

active Bimatoprost acid, which then acts as a potent agonist at the prostaglandin F (FP)

receptor.

These application notes provide essential data and protocols for the proper handling,

solubilization, and preparation of Bimatoprost isopropyl ester for in vitro and other research

applications.

Physicochemical and Handling Data
Proper formulation begins with a clear understanding of the compound's physical and chemical

properties. The data below has been compiled from various chemical suppliers.

Table 1: Physicochemical Properties of Bimatoprost Isopropyl Ester
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Property Value Reference / CAS Number

Molecular Formula C₂₆H₃₈O₅ [3][4]

Molecular Weight 430.58 g/mol [3][4]

Appearance

Pale yellow to colorless oily

liquid or pale yellow to white

waxy solid.

[3]

Solubility

- Aqueous: Practically

insoluble. - Organic: Freely

soluble in ethanol, methanol,

acetonitrile, DMSO.

[3][5]

Storage Conditions

Store at -10°C for long-term

use in a tightly sealed

container. Protect from light

and moisture.

[3]

Shelf Life
2 years under recommended

storage conditions.
[3]

CAS Number 130209-76-6 [3][4]

Application Notes for Formulation
Due to its practical insolubility in water, a primary stock solution of Bimatoprost isopropyl
ester must be prepared in an organic solvent.[3]

Recommended Solvents: Anhydrous ethanol, methanol, or dimethyl sulfoxide (DMSO) are

suitable choices. For cell-based assays, ethanol or DMSO are most common.

Concentration: A stock concentration of 1-10 mg/mL or 10 mM is standard for laboratory use.

Preparing a high-concentration stock minimizes the volume of organic solvent added to

aqueous experimental systems.

Handling: Bimatoprost isopropyl ester may be supplied as an oily solid. Warm the vial

briefly to room temperature before opening. Weigh the required amount quickly and dissolve
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in the chosen solvent. If the entire quantity is to be used, the solvent can be added directly to

the manufacturer's vial to reconstitute the material.

Long-Term Storage: The solid compound and organic stock solutions should be stored at

-10°C or colder, protected from light.[3]

Aqueous Instability: As an isopropyl ester, the compound is susceptible to hydrolysis in

aqueous solutions, a common characteristic of prostaglandin analogs.[6] The stability is

influenced by pH. For other prostaglandin isopropyl esters, maximum stability is often found

at a slightly acidic pH (5.5-6.7).[6] It is recommended to prepare aqueous working solutions

fresh for each experiment and avoid long-term storage.

Freeze-Thaw Cycles: To avoid degradation and solvent evaporation, dispense the primary

stock solution into single-use aliquots and store them at -10°C or colder.

Transitioning the lipophilic compound from an organic stock to an aqueous buffer or cell culture

medium requires careful dilution.

Direct Dilution: The most common method is to rapidly dilute a small volume of the organic

stock solution into a larger volume of the aqueous medium while vortexing or stirring

vigorously. This creates a thermodynamically unstable but often usable solution for

immediate experimental use.

Solvent Concentration: In cell culture experiments, the final concentration of the organic

solvent (e.g., DMSO, ethanol) should be kept to a minimum, typically below 0.5% (v/v), to

prevent solvent-induced cytotoxicity or off-target effects. A vehicle control (medium with the

same final concentration of solvent) must always be included in experiments.

Solubilizing Excipients: For applications requiring higher aqueous concentrations or

improved stability, solubilizing excipients may be necessary. These are common in

pharmaceutical formulations but add complexity to research protocols. Options include:

Cyclodextrins: (e.g., hydroxypropyl-β-cyclodextrin) can form inclusion complexes to

enhance solubility.[7]

Surfactants: Non-ionic surfactants like Polysorbate 80 (Tween 80) or Cremophor EL can

be used at low concentrations, but may have biological effects of their own.[8][9]
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Experimental Protocols
Materials:

Bimatoprost isopropyl ester (MW = 430.58 g/mol )

Anhydrous Ethanol (≥99.5%)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile tips

Procedure:

Allow the vial of Bimatoprost isopropyl ester to equilibrate to room temperature before

opening.

Weigh out 1 mg of the compound using an analytical balance.

To calculate the volume of ethanol needed for a 10 mM solution:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 430.58 g/mol ) = 0.000232 L

Volume (µL) = 232 µL

Add 232 µL of anhydrous ethanol to the vial containing 1 mg of Bimatoprost isopropyl
ester.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Dispense into smaller, single-use aliquots (e.g., 20 µL) in microcentrifuge tubes.

Label clearly and store at -10°C or colder, protected from light.

Materials:
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10 mM Bimatoprost isopropyl ester stock solution in ethanol (from Protocol 1)

Sterile phosphate-buffered saline (PBS) or cell culture medium

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Prepare an Intermediate Dilution:

Thaw one aliquot of the 10 mM stock solution.

Perform a 1:100 serial dilution by adding 5 µL of the 10 mM stock solution to 495 µL of cell

culture medium or PBS. This results in a 100 µM intermediate solution. Vortex immediately

and thoroughly.

Note: The ethanol concentration is now 1%.

Prepare the Final Working Solution:

Perform a 1:100 final dilution by adding 10 µL of the 100 µM intermediate solution to 990

µL of cell culture medium or PBS. This results in the final 1 µM working solution.

The final ethanol concentration is now 0.01%, which is well-tolerated by most cell lines.

Prepare the Vehicle Control:

Create a vehicle control by performing the same serial dilutions using only the ethanol

solvent (without the compound) into the same final volume of medium/buffer. This control

is essential for differentiating the compound's effects from any solvent effects.

Use the freshly prepared working solution and vehicle control immediately in the experiment.

Visualization of Workflow and Signaling Pathway
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The following diagrams illustrate the formulation workflow and the expected biological

mechanism of action for Bimatoprost isopropyl ester as a PGF2α analog.

Formulation Workflow for Bimatoprost Isopropyl Ester

Stock Solution Preparation

Working Solution Preparation (Aqueous)

Receive Solid
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Caption: Experimental workflow from solid compound to final aqueous working solution.
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Caption: PGF2α analog signaling via the FP receptor and Gαq protein activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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